Cas no 3491-26-7 (1,7-Octadien-3-ol,3-acetate)

• Product Name: 1,7-Octadien-3-ol,3-acetate
• CAS No: 3491-26-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 295861
• Update Time: 2024-02-29

1,7-Octadien-3-ol,3-acetate Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadien-3-ol,3-acetate
• 1-vinyl-5-hexenyl acetate
• 1,7-Octadien-3-ol,acetate (7CI,8CI,9CI)
• 1,7-Octadien-3-yl acetate
• 3-Acetoxy-1,7-octadiene
• Acetic acid, 1-vinyl-5-hexenyl ester
• 1,7-Octadien-3-ol, acetate
• Acetic acid 1-vinyl-5-hexenyl ester
• 1,7-Octadien-3-ol, 3-acetate

• Inchi： 1S/C10H16O2/c1-4-6-7-8-10(5-2)12-9(3)11/h4-5,10H,1-2,6-8H2,3H3
• InChI Key： CSSYVPGEVYWPNO-UHFFFAOYSA-N
• SMILES： C=CC(OC(=O)C)CCCC=C

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters